N-(4-isopropylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O3/c1-14(2)15-4-8-17(9-5-15)22-21(24)13-18-12-20(26-23-18)16-6-10-19(25-3)11-7-16/h4-12,14H,13H2,1-3H3,(H,22,24)
• InChI Key: SIOZFHAZORUHDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-(4-isopropylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide, also known as LY3020371, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of isoxazole derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Antioxidant Potential

Oxazole derivatives can also serve as antioxidants. This compound could be evaluated for its ability to neutralize free radicals, which could help in preventing oxidative stress-related diseases.

Each of these applications would require thorough research, including in vitro and in vivo studies, to determine the compound’s efficacy and safety profile. The unique structure of this compound, with the oxazole ring and substituted phenyl groups, provides a versatile framework for a wide range of potential therapeutic uses. .